Cas no 1804796-31-3 (3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804796-31-3
• MF: C₈H₃ClF₆INO
• MW: 405.463414430618
• CID: 4837268
• Update Time: 2025-05-20

3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3ClF6INO/c9-1-3-5(7(10,11)12)4(16)2-17-6(3)18-8(13,14)15/h2H,1H2
• InChI Key： FQFRGWDDGDNUPD-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(CCl)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by the CAS number 1804796-31-3, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including a chloromethyl group, an iodo substituent, a trifluoromethoxy group, and a trifluoromethyl group, makes this molecule particularly interesting for researchers exploring advanced chemical synthesis and drug design.

The synthesis of 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have enabled chemists to achieve higher yields and better purity levels when synthesizing such complex molecules. The incorporation of halogen atoms, such as iodine and chlorine, into the pyridine ring enhances the molecule's reactivity, making it a valuable intermediate in the development of bioactive compounds.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The trifluoromethoxy and trifluoromethyl groups are known to contribute to high lipophilicity and metabolic stability, which are desirable properties in pharmaceutical agents. Recent studies have explored the use of similar pyridine derivatives in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that analogs of this compound exhibit potent inhibitory activity against kinase enzymes, which are key players in cellular signaling pathways.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has shown potential in materials science. The presence of electron-withdrawing groups like trifluoromethoxy and trifluoromethyl can significantly alter the electronic properties of the pyridine ring, making it suitable for applications in organic electronics. Recent research has focused on incorporating such compounds into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where their ability to modulate charge transport properties is highly valued.

The study of this compound also contributes to our understanding of halogen bonding, a relatively new area of research in supramolecular chemistry. The iodine atom present in the molecule can participate in halogen bonds, which are non-covalent interactions that play a crucial role in molecular recognition and self-assembly processes. By investigating these interactions, scientists aim to develop novel materials with tailored properties for sensing, catalysis, and drug delivery applications.

In conclusion, 3-(Chloromethyl)-5-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a fascinating example of how modern synthetic chemistry can lead to molecules with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working at the intersection of organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.